Cas no 2025440-84-8 (5-Pyrimidinecarboxylic acid, 2-[2-(methylthio)ethyl]-4-propyl-)

5-Pyrimidinecarboxylic acid, 2-[2-(methylthio)ethyl]-4-propyl-, is a specialized pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring a methylthioethyl and propyl substituent, enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry. The compound's carboxylic acid group allows for further functionalization, enabling the development of novel bioactive molecules. Its well-defined purity and stability under standard conditions ensure reliable performance in experimental settings. Researchers may find this compound particularly useful for designing enzyme inhibitors or studying structure-activity relationships due to its distinct substitution pattern. Proper handling and storage are recommended to maintain its integrity.

5-Pyrimidinecarboxylic acid, 2-[2-(methylthio)ethyl]-4-propyl- structure

2025440-84-8 structure

Product Name:5-Pyrimidinecarboxylic acid, 2-[2-(methylthio)ethyl]-4-propyl-

CAS No:2025440-84-8

MF:C₁₁H₁₆N₂O₂S

MW:240.321941375732

CID:5276428

Update Time:2025-11-06

5-Pyrimidinecarboxylic acid, 2-[2-(methylthio)ethyl]-4-propyl- Chemical and Physical Properties

Names and Identifiers

- 5-Pyrimidinecarboxylic acid, 2-[2-(methylthio)ethyl]-4-propyl-
- Inchi： 1S/C11H16N2O2S/c1-3-4-9-8(11(14)15)7-12-10(13-9)5-6-16-2/h7H,3-6H2,1-2H3,(H,14,15)
- InChI Key： VOWPYTXVCIMLQN-UHFFFAOYSA-N
- SMILES： C1(CCSC)=NC=C(C(O)=O)C(CCC)=N1

5-Pyrimidinecarboxylic acid, 2-[2-(methylthio)ethyl]-4-propyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-686504-0.05g	2-[2-(methylsulfanyl)ethyl]-4-propylpyrimidine-5-carboxylic acid	2025440-84-8	0.05g	$851.0	2023-03-10
Enamine	EN300-686504-0.1g	2-[2-(methylsulfanyl)ethyl]-4-propylpyrimidine-5-carboxylic acid	2025440-84-8	0.1g	$892.0	2023-03-10
Enamine	EN300-686504-0.25g	2-[2-(methylsulfanyl)ethyl]-4-propylpyrimidine-5-carboxylic acid	2025440-84-8	0.25g	$933.0	2023-03-10
Enamine	EN300-686504-0.5g	2-[2-(methylsulfanyl)ethyl]-4-propylpyrimidine-5-carboxylic acid	2025440-84-8	0.5g	$974.0	2023-03-10
Enamine	EN300-686504-1.0g	2-[2-(methylsulfanyl)ethyl]-4-propylpyrimidine-5-carboxylic acid	2025440-84-8	1.0g	$1014.0	2023-03-10
Enamine	EN300-686504-2.5g	2-[2-(methylsulfanyl)ethyl]-4-propylpyrimidine-5-carboxylic acid	2025440-84-8	2.5g	$1988.0	2023-03-10
Enamine	EN300-686504-5.0g	2-[2-(methylsulfanyl)ethyl]-4-propylpyrimidine-5-carboxylic acid	2025440-84-8	5.0g	$2940.0	2023-03-10
Enamine	EN300-686504-10.0g	2-[2-(methylsulfanyl)ethyl]-4-propylpyrimidine-5-carboxylic acid	2025440-84-8	10.0g	$4360.0	2023-03-10

5-Pyrimidinecarboxylic acid, 2-[2-(methylthio)ethyl]-4-propyl- Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

Additional information on 5-Pyrimidinecarboxylic acid, 2-[2-(methylthio)ethyl]-4-propyl-

Comprehensive Overview of 5-Pyrimidinecarboxylic acid, 2-[2-(methylthio)ethyl]-4-propyl- (CAS No. 2025440-84-8)

5-Pyrimidinecarboxylic acid, 2-[2-(methylthio)ethyl]-4-propyl- (CAS No. 2025440-84-8) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, which are widely studied for their biological activities and applications in drug development. The presence of a methylthioethyl and a propyl substituent on the pyrimidine ring enhances its structural uniqueness, making it a valuable intermediate in organic synthesis.

The growing interest in pyrimidine-based compounds is driven by their versatility in medicinal chemistry. Researchers are increasingly exploring 5-Pyrimidinecarboxylic acid derivatives for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. With the rise of personalized medicine and targeted drug delivery systems, this compound has garnered attention for its modifiable structure, which can be tailored to enhance bioavailability and therapeutic efficacy.

In the agrochemical sector, 2-[2-(methylthio)ethyl]-4-propyl-5-pyrimidinecarboxylic acid is investigated for its role in developing novel pesticides and herbicides. The methylthio group is particularly noteworthy, as sulfur-containing compounds often exhibit enhanced bioactivity. Recent studies highlight its potential in combating resistant pest strains, aligning with the global demand for sustainable agriculture solutions.

The synthesis of CAS 2025440-84-8 involves multi-step organic reactions, including condensation and functional group modifications. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets rigorous quality standards for research and industrial use.

Market trends indicate a rising demand for high-purity pyrimidine intermediates, fueled by the expansion of the pharmaceutical and agrochemical industries. As a niche chemical, 5-Pyrimidinecarboxylic acid, 2-[2-(methylthio)ethyl]-4-propyl- is positioned as a key building block for innovative formulations. Its compatibility with green chemistry principles further enhances its appeal, as industries prioritize eco-friendly synthesis methods.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of this compound is critical. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets. These insights accelerate the discovery of new applications, from anticancer therapies to crop protection agents.

Storage and handling of CAS 2025440-84-8 require standard laboratory precautions to maintain stability. The compound is typically stored under inert conditions to prevent degradation. Suppliers emphasize batch-to-batch consistency, ensuring reliability for large-scale applications. Regulatory compliance with REACH and FDA guidelines is essential for global distribution.

In conclusion, 5-Pyrimidinecarboxylic acid, 2-[2-(methylthio)ethyl]-4-propyl- represents a promising candidate for multidisciplinary research. Its structural features align with contemporary needs in drug discovery and sustainable agrochemicals, making it a compound of significant scientific and commercial interest. Future studies may uncover additional functionalities, solidifying its role in advancing life sciences and material innovation.